![molecular formula C19H18N2O4 B4700345 2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide](/img/structure/B4700345.png)
2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide
Overview
Description
2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. It has gained attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In
Mechanism of Action
The exact mechanism of action of 2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways in the body, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce oxidative stress in the body. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the growth of various pathogens, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide is its potential as a therapeutic agent for various diseases. Additionally, it has been reported to exhibit low toxicity in animal studies, making it a promising candidate for further research. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research of 2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide. One potential direction is to explore its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies could investigate the compound's potential as an anti-cancer agent, as well as its potential for use in the treatment of inflammatory and infectious diseases. Further research could also focus on developing more efficient synthesis methods for the compound and improving its solubility in water.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its anti-inflammatory, anti-cancer, and anti-microbial activities make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
2-imino-8-methoxy-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide has been the subject of numerous scientific studies due to its potential applications in various fields. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-imino-8-methoxy-N-[(4-methoxyphenyl)methyl]chromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-23-14-8-6-12(7-9-14)11-21-19(22)15-10-13-4-3-5-16(24-2)17(13)25-18(15)20/h3-10,20H,11H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXDRLKAYPCKZSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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